3-(2-methyl-2-nitropropyl)-1H-7-azaindole

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 3-(2-methyl-2-nitropropyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C11H13N3O2/c1-11(2,14(15)16)6-8-7-13-10-9(8)4-3-5-12-10/h3-5,7H,6H2,1-2H3,(H,12,13)
• InChI Key: PMPSYJAUMUYWKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CNC2=C1C=CC=N2)[N+](=O)[O-]

Description

3-(2-methyl-2-nitropropyl)-1H-7-azaindole is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 0° C. solution of 3-dimethylaminomethyl-1H-7-azaindole hydroiodide (10 g, 33 mmol) in 46 ml of methanol and 46 ml of 2-nitropropane is treated with methyl iodide (2.15 ml, 35 mmol) and solid sodium methoxide (3.65 g, 68 mmol) sequentially. The resulting mixture is allowed to warm to ambient temperature, and, after stirring overnight, the reaction mixture is diluted with ethyl acetate (100 ml) and saturated aqueous NH4Cl solution (100 ml). The aqueous layer is extracted with ethyl acetate (2×100 ml), and the combined organic layers are dried over Na2SO4 and concentrated in vacuo to give 3-(2-methyl-2-nitropropyl)-1H-7-azaindole in 92% yield.